(2S,3R,5S)-5-((1,3-Dihydroxypropan-2-yl)amino)-1-(hydroxymethyl)cyclohexane-1,2,3,4-tetraol

• IUPAC Name: (2S,3R,5S)-5-(1,3-dihydroxypropan-2-ylamino)-1-(hydroxymethyl)cyclohexane-1,2,3,4-tetrol
• InChI: InChI=1S/C10H21NO7/c12-2-5(3-13)11-6-1-10(18,4-14)9(17)8(16)7(6)15/h5-9,11-18H,1-4H2/t6-,7?,8+,9-,10?/m0/s1
• InChI Key: FZNCGRZWXLXZSZ-PYLAIRLGSA-N
• Canonical SMILES: C1C(C(C(C(C1(CO)O)O)O)O)NC(CO)CO
• Isomeric SMILES: C1[C@@H](C([C@H]([C@@H](C1(CO)O)O)O)O)NC(CO)CO
• Molecular Formula: C10H21NO7
• Molecular Weight: 267.28 g/mol

Description

(2S,3R,5S)-5-((1,3-Dihydroxypropan-2-yl)amino)-1-(hydroxymethyl)cyclohexane-1,2,3,4-tetraol is a useful research compound. Its molecular formula is C10H21NO7 and its molecular weight is 267.28. The purity is usually 95%.
BenchChem offers high-quality (2S,3R,5S)-5-((1,3-Dihydroxypropan-2-yl)amino)-1-(hydroxymethyl)cyclohexane-1,2,3,4-tetraol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2S,3R,5S)-5-((1,3-Dihydroxypropan-2-yl)amino)-1-(hydroxymethyl)cyclohexane-1,2,3,4-tetraol including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Catalytic and Solvent Properties

Research focusing on the activity coefficients at infinite dilution for various solutes in ionic liquids shows potential applications of similar compounds in separation processes. For example, ionic liquids have been discussed for their solvent capabilities in separating mixtures made up of small hydrocarbons (alkanes) and their unsaturated counterparts (alkenes) (Domańska, Wlazło, & Karpińska, 2016). This could imply that compounds with similar properties might be useful in chemical separation technologies or as selective solvents in various industrial applications.

Industrial and Chemical Synthesis

The controllable and selective catalytic oxidation of cyclohexene, leading to a mixture of products with different oxidation states, suggests applications in chemical synthesis. Cyclohexene and its derivatives are broadly used in the chemical industry, highlighting a potential role for related compounds in synthesizing valuable intermediates for industrial processes (Cao et al., 2018).

Analytical and Environmental Applications

Studies on binary liquid organic mixtures involving cycloalkanes or n-alkanes offer insights into the physicochemical interactions of such mixtures. The characterization and analysis of these mixtures could have implications in environmental monitoring and analytical chemistry, particularly in understanding pollutant behaviors or designing greener solvents and materials (González, De La Fuente, & Cobos, 1996).

Renewable Resources and Green Chemistry

The transformation of biomass-derived furfurals into cyclopentanones and their derivatives is part of the broader pursuit of sustainable chemical processes. Research in this area aims to replace non-renewable hydrocarbon sources with biomass as a feedstock for the chemical industry, pointing to potential applications of related compounds in developing renewable materials and energy sources (Abutaleb & Ali, 2021).